Ethyl 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylate

• IUPAC Name: ethyl 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylate
• InChI: InChI=1S/C10H12O3S/c1-2-13-10(11)9-5-7-6-12-4-3-8(7)14-9/h5H,2-4,6H2,1H3
• InChI Key: DSKDLWDNEQHFFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)CCOC2
• Molecular Formula: C10H12O3S
• DSSTOX Substance ID: DTXSID00856827
• Molecular Weight: 212.27 g/mol
• CAS No.: 623573-71-7

Description

Ethyl 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylate is an organic compound that belongs to the esters category. It has a molecular formula of C10H12O3S and a molecular weight of 212.27.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 12 hydrogen atoms, 3 oxygen atoms, and 1 sulfur atom. Unfortunately, the specific structure details are not available in the resources.

Scientific Research Applications

Synthesis of Heterocycles

Ethyl 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylate plays a crucial role in the synthesis of various heterocycles. Ergun et al. (2014) demonstrated its use in synthesizing novel compounds such as ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and other related compounds. These compounds were synthesized starting from corresponding acid derivatives, using intramolecular cyclization in the presence of thionyl chloride to form the target fused ring systems (Ergun, Dengiz, Ozer, Şahin, & Balcı, 2014).

Intermediate in Drug Synthesis

Zhong Weihui (2013) reported that 2-Oxo-5,6,7,7a-tetrahydrothieno[3,2-c]pyridine, a key intermediate of the drug prasugrel, was synthesized from ethyl 4-oxopiperidine-1-carboxylate. This synthesis involved various steps, including cyclization with ethyl mercaptoacetate (Weihui, 2013).

Multicomponent Reactions (MCRs) in Synthesis

Wang et al. (2012) described the synthesis of ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives via a one-pot three-component reaction promoted by ammonium acetate. This reaction also yielded unexpected defluorinated products, such as ethyl 3-aryl-6-methyl-4-oxo-4H-furo[3,2-c]pyran-2-carboxylates (Wang, Li, Zhang, Song, Zhang, Cao, Deng, & Shao, 2012).

Corrosion Mitigation Studies

Saranya et al. (2020) synthesized and characterized pyran derivatives, including ethyl 2-amino-4-(4-hydroxyphenyl)-6-(p-tolyl)-4H-pyran-3-carboxylate, for corrosion mitigation of mild steel in acidic solutions. These derivatives showed high inhibition efficiency, suggesting their potential in industrial applications (Saranya, Benhiba, Anusuya, Subbiah, Zarrouk, & Chitra, 2020).

Fluorescence Properties

Sahu et al. (2014) investigated the fluorescence properties of a series of thieno[3,2-c]pyrans, showing that these compounds exhibit substituent-dependent fluorescence. This characteristic makes them relevant for applications in materials science and optical technologies (Sahu, Gupta, Jadhav, Yadav, Singh, Misra, & Pratap, 2014).